Cas no 1955520-11-2 (rac-(3R,5R)-5-fluoropiperidin-3-ol)

• Product Name: rac-(3R,5R)-5-fluoropiperidin-3-ol
• CAS No: 1955520-11-2
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• MDL: MFCD30011427
• CID: 5248211
• PubChem ID: 122163931
• Update Time: 2025-05-22

rac-(3R,5R)-5-fluoropiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 5-fluoro-, (3R,5R)-rel-
• rac-(3R,5R)-5-fluoropiperidin-3-ol

• MDL： MFCD30011427
• Inchi： 1S/C5H10FNO/c6-4-1-5(8)3-7-2-4/h4-5,7-8H,1-3H2/t4-,5-/m1/s1
• InChI Key： NEKACQUHAHXIIL-RFZPGFLSSA-N
• SMILES： N1C[C@H](F)C[C@@H](O)C1

Additional information on rac-(3R,5R)-5-fluoropiperidin-3-ol

Comprehensive Overview of rac-(3R,5R)-5-fluoropiperidin-3-ol (CAS No. 1955520-11-2): Properties, Applications, and Research Insights

The compound rac-(3R,5R)-5-fluoropiperidin-3-ol (CAS No. 1955520-11-2) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This chiral molecule, characterized by its fluorine substitution and hydroxyl group at the 3-position, serves as a versatile intermediate in the synthesis of bioactive molecules. Its stereochemical complexity and pharmacophore potential make it a subject of interest for drug discovery and medicinal chemistry.

In recent years, the demand for fluorinated building blocks like rac-(3R,5R)-5-fluoropiperidin-3-ol has surged, driven by their role in optimizing drug properties such as metabolic stability, bioavailability, and target binding affinity. Researchers frequently search for terms like "fluoropiperidine synthesis," "chiral piperidine derivatives," and "CAS 1955520-11-2 applications," reflecting the compound's relevance in modern synthetic chemistry. Its incorporation into drug candidates highlights its importance in addressing challenges like CNS permeability and enzyme inhibition.

The stereoselective synthesis of rac-(3R,5R)-5-fluoropiperidin-3-ol remains a focal point for organic chemists. Methods involving asymmetric hydrogenation or enzymatic resolution are often explored to access enantiomerically pure forms. Discussions around "green chemistry approaches" and "catalytic fluorination" frequently intersect with this compound, aligning with the industry's push toward sustainable methodologies. Its physicochemical properties—such as solubility and pKa—are also critical for formulation scientists.

Beyond pharmaceuticals, rac-(3R,5R)-5-fluoropiperidin-3-ol is investigated for its utility in agrochemicals and materials science. Searches for "fluorinated heterocycles in agriculture" or "piperidine-based functional materials" underscore its cross-disciplinary appeal. The compound's hydrogen-bonding capacity and conformational flexibility further enable its use in molecular recognition systems.

Analytical characterization of CAS 1955520-11-2 typically involves techniques like NMR spectroscopy, HPLC chiral separation, and mass spectrometry. These methods address common queries such as "how to validate piperidine purity" or "detection of fluorinated impurities," ensuring compliance with regulatory standards. The compound's stability under various pH conditions is another trending topic, particularly for prodrug design.

In summary, rac-(3R,5R)-5-fluoropiperidin-3-ol exemplifies the intersection of structural innovation and practical utility. Its role in advancing precision medicine and sustainable chemistry continues to inspire research, making it a cornerstone in the development of next-generation therapeutics and functional materials.